tert-Butyl 4-amino-3-fluoropiperidine-1-carboxylate
Cat. No. B109420
CAS RN:
934536-10-4
M. Wt: 218.27 g/mol
InChI Key: ZQRYPCAUVKVMLZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Overview
Description
“tert-Butyl 4-amino-3-fluoropiperidine-1-carboxylate” is a derivative of Quinine, which is the primary alkaloid of various species of Cinchona . It is a compound with the molecular formula C10H19FN2O2 .
Synthesis Analysis
The synthesis of this compound involves heating it with ammonium formate and 10% Pd/C in methanol at 50 °C for 1 hour .Molecular Structure Analysis
The InChI code for this compound is 1S/C10H19FN2O2/c1-10(2,3)15-9(14)13-5-4-8(12)7(11)6-13/h7-8H,4-6,12H2,1-3H3 . This indicates the molecular structure of the compound.Chemical Reactions Analysis
The compound reacts with ammonium formate in the presence of palladium on carbon (Pd/C) in methanol at 50 °C .Physical And Chemical Properties Analysis
The compound has a molecular weight of 218.27 . It is a solid or semi-solid or liquid or lump . It should be stored in a dark place, in an inert atmosphere, at 2-8°C .Scientific Research Applications
Use in Pharmaceutical Compounds
- Scientific Field: Pharmaceutical Research
- Application Summary: This compound is used as a reactant in the preparation of pharmaceutical compounds which are antagonists of CGRP (Calcitonin gene-related peptide) receptors . These compounds are useful in the treatment of migraines .
- Methods of Application: While the exact methods of application or experimental procedures are not specified, it typically involves chemical synthesis where this compound is used as a reactant .
- Results or Outcomes: The outcome of using this compound as a reactant is the creation of pharmaceutical compounds that can act as antagonists to CGRP receptors . These compounds have potential therapeutic applications in the treatment of migraines .
Use in Antimalarial Drugs
- Scientific Field: Pharmaceutical Research
- Application Summary: This compound is a derivative of Quinine, which is the primary alkaloid of various species of Cinchona (Rubiaceae). It’s an optical isomer of Quinidine .
- Methods of Application: The exact methods of application or experimental procedures are not specified, but it typically involves chemical synthesis where this compound is used as a reactant .
- Results or Outcomes: The outcome of using this compound as a reactant is the creation of pharmaceutical compounds that can act as antimalarial drugs and muscle relaxants (skeletal) .
Safety And Hazards
properties
IUPAC Name |
tert-butyl 4-amino-3-fluoropiperidine-1-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H19FN2O2/c1-10(2,3)15-9(14)13-5-4-8(12)7(11)6-13/h7-8H,4-6,12H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZQRYPCAUVKVMLZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCC(C(C1)F)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H19FN2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
218.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
tert-Butyl 4-amino-3-fluoropiperidine-1-carboxylate | |
CAS RN |
934536-10-4, 577691-56-6, 907544-16-5 |
Source
|
| Record name | 1-Boc-3-fluoro-4-aminopiperidine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | tert-Butyl 3,4-cis-4-amino-3-fluoropiperidine-1-carboxylate racemate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | rac-tert-butyl (3R,4R)-4-amino-3-fluoropiperidine-1-carboxylate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Pd/C 10% (12 g) was added to a solution of tert-butyl 4-azido-3-fluoropiperidine-1-carboxylate, 2.6 (62 g, 0.254 mol) in EtOH (600 mL). The reaction was stirred under a hydrogen atmosphere (balloon pressure) for 48 hours. The mixture was filtered through celite-bed and concentrated under reduced pressure to obtain the title compound tert-butyl4-amino-3-fluoropiperidine-1-carboxylate, 2.7 (42 g, 75% yield). LCMS: m/z 218.8 (M+1).
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
[Compound]
Name
2.6
Quantity
62 g
Type
reactant
Reaction Step One
Name
Yield
75%
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Reactant of Route 1
Reactant of Route 1
tert-Butyl 4-amino-3-fluoropiperidine-1-carboxylate
Reactant of Route 2
tert-Butyl 4-amino-3-fluoropiperidine-1-carboxylate
Reactant of Route 3
tert-Butyl 4-amino-3-fluoropiperidine-1-carboxylate
Reactant of Route 4
tert-Butyl 4-amino-3-fluoropiperidine-1-carboxylate
Reactant of Route 5
Reactant of Route 5
tert-Butyl 4-amino-3-fluoropiperidine-1-carboxylate
Reactant of Route 6
Reactant of Route 6
tert-Butyl 4-amino-3-fluoropiperidine-1-carboxylate
Citations
For This Compound
4
Citations
Novel non-fluoroquinolone inhibitors of bacterial type II topoisomerases (DNA gyrase and topoisomerase IV) are of interest for the development of new antibacterial agents that are not …
Number of citations: 93
pubs.acs.org
… A solution of 5 (1.0 g, 3.17 mmol), tert-butyl 4-amino-3-fluoropiperidine-1-carboxylate (0.83 g, 3.80 mmol), and anhydrous K 2 CO 3 (0.87 g, 6.33 mmol) in 15 mL of DMF was heated at …
Number of citations: 85
pubs.acs.org
… Compound 46 was prepared starting from 45 and (3R,4R)-tert-butyl 4-amino-3-fluoropiperidine-1-carboxylate according to the procedure used to make compound 47. ESI-MS m/z 466.3…
Number of citations: 17
pubs.acs.org
… ±)-11 and substituting (±)-cis-tert-butyl 4-amino-3-fluoropiperidine-1-carboxylate (12a (46)) for (±)-trans-tert-butyl 4-amino-3-fluoropiperidine-1-carboxylate (11a). 12 was separated from …
Number of citations: 52
pubs.acs.org
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
Calcium palmitate
542-42-7
3,4-Dimethylpyrrolidine hydrochloride
742100-61-4
![Ethanesulfonic acid, 2-[(2-aminoethyl)amino]-, monosodium salt](/img/structure/B109355.png)
Methyl 4-methyl-3-oxopentanoate
42558-54-3
![Ethyl 4-hydroxybicyclo[2.2.2]octane-1-carboxylate](/img/structure/B109391.png)
